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Compound of Interest

Compound Name: DS-1558

Cat. No.: B607205 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory materials are paramount to ensuring safety and regulatory compliance.

While "DS-1558" is not a universally recognized standard chemical identifier, it is associated

with a few specific products. The most relevant for a laboratory setting is likely DLM-1558, a

product code for Dichlorofluoromethane. This guide provides detailed disposal procedures for

this substance, as well as for other materials that have been identified with similar codes.

Disposal of Dichlorofluoromethane (DLM-1558)
Dichlorofluoromethane is a chemical substance that requires careful management for its

disposal. The following procedures are based on safety data sheet (SDS) information for this

compound.[1]

Waste Disposal Method:

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Federal regulations may apply, and state and local regulations may be more

stringent. It is the responsibility of the waste generator to ensure proper disposal in compliance

with all applicable laws.

Recommended Disposal Steps:

Consult Regulations: Review federal, state, and local regulations for hazardous waste

disposal.
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Contact a Licensed Professional: Engage a licensed professional waste disposal service to

manage the disposal of this material.

Do Not Dispose in Sewer: This material should not be discharged into sewers or other

waterways.

Safety and Handling Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety

glasses, and a lab coat.

Ventilation: Handle in a well-ventilated area, such as a fume hood.

Avoid Ignition Sources: Keep away from open flames and other sources of ignition.[1]

Disposal of Other Materials Identified as "1558"
Other products have been identified with the number "1558" in their product codes. Below are

the recommended disposal procedures for these materials.

This product is a liquid odor counteractant, and its disposal should be managed as follows.[2]

Disposal Considerations:

Product Disposal: The generation of waste should be avoided or minimized wherever

possible. Disposal of this product, solutions, and any by-products should at all times comply

with the requirements of environmental protection and waste disposal legislation and any

regional local authority requirements.

Packaging Disposal: Waste packaging should be recycled. Incineration or landfill should only

be considered when recycling is not feasible.

Contaminated Packaging: Empty containers or liners may retain some product residues.

Avoid dispersal of spilled material and runoff and contact with soil, waterways, drains, and

sewers.
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Waste Management Aspect Recommendation

Product Disposal
Dispose of surplus and non-recyclable products

via a licensed waste disposal contractor.

Packaging
Recycle if possible; otherwise, dispose of in

accordance with local regulations.

Contaminated Packaging Handle as if it were the product itself.

DMS 1558 is a solid material, a woven fiberglass cloth reinforced with a phenolic laminate.[3]

As a solid, its disposal is typically less hazardous than chemical waste, but it should still be

handled in accordance with local regulations for industrial or solid waste.

Recommended Disposal:

Dispose of in a licensed industrial waste facility.

Consult local and state regulations for specific requirements for the disposal of cured

phenolic laminates.

Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates a logical workflow for the proper disposal of chemical waste in

a laboratory setting, applicable to substances like Dichlorofluoromethane.
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Phase 1: Identification & Characterization

Phase 2: Segregation & Storage

Phase 3: Disposal

Identify Waste Chemical

Consult Safety Data Sheet (SDS)

Determine Hazardous Characteristics

Segregate from Incompatible Wastes

Proceed to Segregation

Label Waste Container Clearly

Store in Designated Waste Area

Contact Licensed Waste Disposal Service

Ready for Disposal

Arrange for Waste Pickup

Complete Waste Manifest/Documentation

Click to download full resolution via product page

Logical workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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